Cas no 2171867-12-0 (2-1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide)

• Product name: 2-1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2171867-12-0
• MF: C₁₃H₂₂N₄O₂
• MW: 266.339382648468
• CID: 6493687
• PubChem ID: 165587166

2-1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide
• EN300-1597686
• 2171867-12-0
• 2-[1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]acetamide

• Inchi： 1S/C13H22N4O2/c1-19-8-7-12-11(9-13(14)18)15-16-17(12)10-5-3-2-4-6-10/h10H,2-9H2,1H3,(H2,14,18)
• InChI Key： NMCBWBOPJYKRPD-UHFFFAOYSA-N
• SMILES： O(C)CCC1=C(CC(N)=O)N=NN1C1CCCCC1

Computed Properties

• Exact Mass: 266.17427596g/mol
• Monoisotopic Mass: 266.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83Ų
• XLogP3: 0.4

Additional information on 2-1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide

Compound CAS No. 2171867-12-0: 2-(1-Cyclohexyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide

The compound with CAS No. 2171867-12-0, known as 2-(1-cyclohexyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique molecular structure, which combines a cyclohexyl group, a triazole ring system, and a methoxyethyl substituent. The combination of these functional groups makes it a versatile molecule with diverse applications in drug discovery and material science.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to act as bioisosteres and their potential to modulate protein-protein interactions. The presence of the cyclohexyl group in this compound adds rigidity to the molecule, enhancing its stability and bioavailability. Additionally, the methoxyethyl substituent introduces hydrophilic properties, which can improve solubility and pharmacokinetic profiles.

The synthesis of this compound involves a multi-step process that typically includes the formation of the triazole ring via click chemistry or other coupling reactions. The integration of the cyclohexyl group and the methoxyethyl substituent requires precise control over reaction conditions to ensure high yields and purity. Researchers have explored various synthetic pathways to optimize the production of this compound, with recent advancements focusing on green chemistry principles to minimize environmental impact.

In terms of applications, 2-(1-cyclohexyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide has shown promise in several areas. In drug development, it has been investigated as a potential lead compound for targeting specific enzymes or receptors involved in diseases such as cancer and neurodegenerative disorders. Its ability to penetrate cellular membranes efficiently makes it a valuable candidate for drug delivery systems.

Moreover, this compound has been studied for its potential in material science. The triazole ring system is known for its ability to form robust hydrogen bonds, which can be exploited in the design of high-performance polymers or self-healing materials. Recent research has demonstrated that incorporating this compound into polymer matrices can significantly enhance mechanical properties and thermal stability.

From a toxicological perspective, studies have been conducted to assess the safety profile of CAS No. 2171867-12-0. These studies indicate that the compound exhibits low toxicity at therapeutic concentrations, making it suitable for further preclinical testing. However, long-term toxicity studies are still required to fully understand its safety profile.

In conclusion, CAS No. 2171867-12-0: 2-(1-cyclohexyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide is a versatile and promising compound with applications spanning drug discovery, material science, and beyond. Its unique molecular structure and favorable chemical properties make it an attractive target for researchers seeking innovative solutions in these fields.